Cas no 1401236-14-3 (2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde)

• Product Name: 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 1401236-14-3
• MF: C₂₁H₂₀O
• MW: 288.382905960083
• CID: 1093287
• PubChem ID: 71505482
• Update Time: 2025-06-30

2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde
• 2-[2-(2-cyclohexylethynyl)phenyl]benzaldehyde
• 1401236-14-3

• Inchi： 1S/C21H20O/c22-16-19-11-5-7-13-21(19)20-12-6-4-10-18(20)15-14-17-8-2-1-3-9-17/h4-7,10-13,16-17H,1-3,8-9H2
• InChI Key： IVJGUIQPQUYVLB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1=CC=CC=C1C#CC1CCCCC1

Computed Properties

• Exact Mass: 288.151415257g/mol
• Monoisotopic Mass: 288.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde

Introduction to 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde (CAS No. 1401236-14-3)

2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde (CAS No. 1401236-14-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinct molecular structure, which includes a cyclohexylethynyl group and a biphenyl framework. The combination of these structural elements endows the compound with a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde is C₂₀H₁₆O, and its molecular weight is approximately 276.34 g/mol. The compound's structure features a biphenyl core, which is known for its rigidity and planarity, providing a stable platform for functionalization. The cyclohexylethynyl group attached to the biphenyl core introduces additional steric and electronic effects, which can influence the compound's reactivity and physical properties.

In recent years, 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde has been extensively studied for its potential applications in organic synthesis and materials science. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules. The aldehyde functionality at the 2-position of the biphenyl core makes it an excellent starting material for various chemical transformations, such as condensation reactions, aldol reactions, and reductive aminations.

Beyond its synthetic utility, 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde has also shown promise in the development of functional materials. The rigid biphenyl core and the electron-withdrawing cyclohexylethynyl group can contribute to the formation of π-conjugated systems, which are essential for applications in organic electronics and photovoltaics. Recent studies have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties and improved photophysical characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) and organic solar cells.

In the realm of medicinal chemistry, 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde has been explored as a potential lead compound for drug discovery. The biphenyl scaffold is a common motif in many bioactive molecules due to its ability to interact with biological targets through hydrophobic interactions. The cyclohexylethynyl group can be modified to introduce additional functional groups that can enhance binding affinity or improve pharmacokinetic properties. For example, researchers have synthesized derivatives of this compound with improved solubility and stability, which are crucial factors for drug development.

The synthetic accessibility of 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde has also been a subject of interest. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common approach involves the Sonogashira coupling reaction between 2-bromobenzaldehyde and cyclohexylethyne in the presence of palladium catalysts. This method provides high yields and good functional group tolerance, making it suitable for industrial-scale production.

In addition to its synthetic utility and material properties, 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde has been investigated for its potential biological activities. Studies have shown that this compound can exhibit anti-inflammatory and antioxidant properties due to its ability to modulate certain signaling pathways involved in inflammation and oxidative stress. These findings suggest that derivatives of this compound could be developed into therapeutic agents for treating inflammatory diseases or conditions associated with oxidative stress.

The environmental impact of 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, it is essential to handle it with care in laboratory settings to ensure safety and environmental responsibility. Proper waste disposal protocols should be followed to minimize any potential environmental impact.

In conclusion, 2'-(Cyclohexylethynyl)-[1,1'-biphenyl]-2-carbaldehyde (CAS No. 1401236-14-3) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique molecular structure provides a foundation for developing novel materials and therapeutic agents with improved properties. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its significance in various scientific disciplines.